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Compound of Interest

Compound Name: CypD-IN-29

Cat. No.: B606901

This guide provides a detailed comparison of avelumab with other immunotherapies, based on
available head-to-head and indirect clinical trial data. It is intended for researchers, scientists,
and drug development professionals to offer an objective overview of avelumab's performance
and supporting experimental evidence.

Avelumab's Mechanism of Action

Avelumab is a human IgG1 monoclonal antibody that targets the programmed death-ligand 1
(PD-L1). By binding to PD-L1 on tumor cells and immune cells, avelumab prevents the
interaction between PD-L1 and its receptors, PD-1 and B7.1, on T-cells.[1] This blockade
removes the inhibitory signal, restoring cytotoxic T-cell activity, proliferation, and cytokine
production, thereby enabling the immune system to recognize and attack cancer cells.[2][3] A
distinguishing feature of avelumab is its ability to induce antibody-dependent cell-mediated
cytotoxicity (ADCC), a mechanism where the antibody engages natural killer (NK) cells to lyse
tumor cells.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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